![molecular formula C11H12FN3O B7555367 2-[1-[(3-Fluorophenyl)methyl]triazol-4-yl]ethanol](/img/structure/B7555367.png)
2-[1-[(3-Fluorophenyl)methyl]triazol-4-yl]ethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[1-[(3-Fluorophenyl)methyl]triazol-4-yl]ethanol, commonly known as FMT, is a chemical compound that has gained significant attention in the field of scientific research due to its potential biological and medicinal applications. FMT is a triazole-based chemical that has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Mechanism of Action
The mechanism of action of FMT is not yet fully understood. However, studies have suggested that FMT may exert its biological effects by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. FMT has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Biochemical and Physiological Effects:
FMT has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins involved in cellular processes such as DNA replication, cell division, and protein synthesis. FMT has also been shown to induce apoptosis in cancer cells and inhibit angiogenesis.
Advantages and Limitations for Lab Experiments
FMT has several advantages for use in laboratory experiments. It is a stable and readily available chemical that can be synthesized in large quantities. FMT is also relatively inexpensive compared to other chemicals used in scientific research. However, FMT has certain limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several potential future directions for research on FMT. One direction is to further investigate its potential applications in cancer therapy, including its use as a diagnostic tool and its ability to inhibit angiogenesis. Another direction is to study its potential applications in the treatment of fungal and bacterial infections. Additionally, further research is needed to fully understand the mechanism of action of FMT and its potential side effects.
Synthesis Methods
The synthesis of FMT involves the reaction of 3-fluorobenzyl bromide with sodium azide, followed by the reduction of the resulting azide with sodium borohydride. The final product is obtained by the reaction of the resulting amine with ethylene oxide. This synthesis method has been optimized and modified by various researchers to improve the yield and purity of FMT.
Scientific Research Applications
FMT has been extensively studied for its potential applications in various fields of scientific research. It has been shown to exhibit potent antifungal, antibacterial, and anticancer properties. FMT has also been studied for its potential use as a diagnostic tool for various diseases, including cancer.
properties
IUPAC Name |
2-[1-[(3-fluorophenyl)methyl]triazol-4-yl]ethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12FN3O/c12-10-3-1-2-9(6-10)7-15-8-11(4-5-16)13-14-15/h1-3,6,8,16H,4-5,7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDPVDCDAKRHLBV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)CN2C=C(N=N2)CCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.